Cas no 813463-01-3 (PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE)

813463-01-3 structure
Product name:PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE
PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE Chemical and Physical Properties
Names and Identifiers
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- PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE
- 3-(Dimethylamino)-7-(dipropylamino)phenothiazin-5-ium iodide
- 813463-01-3
- SCHEMBL1470285
- YTMGPZOGJXDEOK-UHFFFAOYSA-M
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- Inchi: InChI=1S/C20H26N3S.HI/c1-5-11-23(12-6-2)16-8-10-18-20(14-16)24-19-13-15(22(3)4)7-9-17(19)21-18;/h7-10,13-14H,5-6,11-12H2,1-4H3;1H/q+1;/p-1
- InChI Key: YTMGPZOGJXDEOK-UHFFFAOYSA-M
Computed Properties
- Exact Mass: 467.08922Da
- Monoisotopic Mass: 467.08922Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 578
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.9Ų
PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE Related Literature
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Mert Arca,Xuhui Feng,Anthony J. C. Ladd,Jason E. Butler RSC Adv., 2014,4, 1083-1086
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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4. Caper tea
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